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Compound of Interest

Compound Name: Cefivitril

Cat. No.: B1623600 Get Quote

Disclaimer: The following information has been compiled for "Ceftaroline fosamil." The initial

request for "Cefivitril" did not yield specific results, suggesting a possible typographical error.

Ceftaroline fosamil, a fifth-generation parenteral cephalosporin, has been selected as a

relevant and well-documented substitute for the purpose of this research application note.

Introduction
Ceftaroline fosamil is a sterile, semi-synthetic prodrug from the cephalosporin class of β-lactam

antibiotics.[1] It is designed for parenteral administration and exhibits potent bactericidal activity

against a broad spectrum of pathogens, including methicillin-resistant Staphylococcus aureus

(MRSA).[2][3] Ceftaroline fosamil is a water-soluble N-phosphono prodrug that is rapidly and

completely converted in the plasma by phosphatase enzymes to its active metabolite,

ceftaroline.[3][4] This document provides detailed protocols and data for the preparation and

analysis of Ceftaroline fosamil parenteral formulations for research purposes.

Physicochemical Properties
Ceftaroline fosamil is formulated as a monoacetate monohydrate to enhance stability.[5] The

amorphous form of the drug is chemically unstable, making the crystalline form preferable for

formulation development.[5] Key physicochemical properties are summarized in the table

below.
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Property Value Reference(s)

Chemical Name

(6R, 7R)-7-{(2Z)-2-

(ethoxyimino)-2-[5-

phosphonoamino)-1,2,4-

thiadiazol-3-yl]acetamido}}-3-

{[4-(1-methylpyridin-1-ium-4-

yl)-1,3-thiazol-2-yl]sulfanyl}8-

oxo-5-thia-1-azabicyclo[4.2.

0]oct-2-ene-2-carboxylate

monoacetate monohydrate

[6]

Molecular Formula
C22H21N8O8PS4.C2H4O2.H

2O
[6]

Molecular Weight 762.75 g/mol [6]

Appearance Sterile powder [7]

Solubility in Water
8.6 mg/mL (increased by L-

arginine in IV infusion)
[1]

pH of IV Infusion 4.8 to 7.0 [1][8]

Parenteral Formulation
Ceftaroline fosamil for injection is a sterile powder that requires reconstitution and further

dilution prior to intravenous administration.[7] The formulation typically includes L-arginine as

an excipient to increase the solubility of the active pharmaceutical ingredient.[1]

Sterile Water for Injection, USP

0.9% Sodium Chloride Injection, USP (Normal Saline)[8]

5% Dextrose Injection, USP[8]

2.5% Dextrose Injection, USP, and 0.45% Sodium Chloride Injection, USP[8]

Lactated Ringer's Injection, USP[9]
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Reconstitution: Aseptically add 20 mL of Sterile Water for Injection, USP, to a single-use vial

of Ceftaroline fosamil (e.g., 600 mg).[8]

Gently mix to ensure complete dissolution. The constitution time is typically less than 2

minutes.[8]

Visually inspect the solution for particulate matter. The color of the solution may range from

clear, light to dark yellow.[8]

Dilution: The reconstituted solution must be further diluted in a suitable infusion bag (e.g., ≥

250 mL).[8]

Withdraw the required volume of the reconstituted solution and add it to an infusion bag

containing one of the recommended diluents.

Stability of Ceftaroline Fosamil Solutions
The stability of Ceftaroline fosamil is influenced by its physical state (amorphous vs.

crystalline), moisture content, temperature, and the composition of the solution.[5] The

crystalline monoacetic acid solvate with a moisture content of approximately 3% has been

found to be the most stable form for long-term storage.[5]
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Solution Type Storage Condition Stability Duration Reference(s)

Reconstituted Solution

in Infusion Bag
Room Temperature Up to 6 hours [7]

Reconstituted Solution

in Infusion Bag

Refrigerated (2°C to

8°C)
Up to 24 hours [7]

4-12 mg/mL in 0.9%

NaCl or 5% Dextrose

(Elastomeric Infusion

Systems)

Room Temperature Up to 6 hours [10][11]

4-12 mg/mL in 0.9%

NaCl or 5% Dextrose

(Elastomeric Infusion

Systems)

Refrigerated (2°C to

8°C)
Up to 24 hours [10][11]

In Baxter Mini-Bag

Plus with 0.9% NaCl
Room Temperature Up to 6 hours [7]

In Baxter Mini-Bag

Plus with 0.9% NaCl

Refrigerated (2°C to

8°C)
Up to 24 hours [7]

Plasma Samples -80°C At least 3 months [12]

Pharmacokinetics
Ceftaroline fosamil is a prodrug that is rapidly converted to the active metabolite, ceftaroline, by

plasma phosphatases.[1]
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Parameter Value Reference(s)

Administration Route Intravenous infusion [2]

Metabolism

Rapidly converted to active

ceftaroline by plasma

phosphatases.

[1]

Active Metabolite Ceftaroline [1]

Inactive Metabolite
Ceftaroline M-1 (open-ring

metabolite)
[1]

Mean Terminal Elimination

Half-life
Approximately 2.5 hours [1]

Primary Route of Excretion Renal [2]

Analytical Methodology: Reversed-Phase High-
Performance Liquid Chromatography (RP-HPLC)
A validated RP-HPLC method is essential for the quantification of Ceftaroline fosamil in bulk

drug, pharmaceutical formulations, and for stability studies.

Parameter Method 1 Method 2 Reference(s)

Column

Agilent Zorbax Eclipse

Plus C18 (5 µm, 250

mm x 4.6 mm)

C-18 column (5µm,

4.6×150 mm)
[13],[14]

Mobile Phase
Water:Acetonitrile

(87:13, v/v)

Acetonitrile:Potassium

Dihydrogen

Orthophosphate:Meth

anol (30:40:30, v/v/v)

[13],[14]

Flow Rate Not Specified 1.0 mL/min [14]

Detection (UV) 265 nm Not Specified [6]

Linearity Range 20-240 mcg/mL 40-120 mcg/mL [6],[14]
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Diluent Preparation: Prepare a 50:50 (v/v) mixture of acetonitrile and water.[6]

Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 100 mg of Ceftaroline

fosamil reference standard in 30 mL of diluent in a 100 mL volumetric flask. Sonicate for

approximately 15 minutes and then make up to the mark with the diluent.[6]

Working Standard Solution (200 µg/mL): Pipette 10 mL of the standard stock solution into a

50 mL volumetric flask and dilute to the mark with the diluent.[6]

Sample Solution: Transfer a quantity of the lyophilized powder for injection equivalent to 100

mg of Ceftaroline fosamil into a 100 mL volumetric flask. Add 50 mL of diluent, sonicate to

dissolve, and then dilute to the mark with the diluent.

Calibration Curve: Prepare a series of dilutions from the working standard solution to cover

the desired concentration range (e.g., 20-240 µg/mL).[6]

Inject equal volumes (e.g., 20 µL) of the standard solutions and the sample solution into the

HPLC system.

Record the peak areas and calculate the concentration of Ceftaroline fosamil in the sample.

Visualizations
Caption: Workflow for the preparation and analysis of a Ceftaroline fosamil parenteral

formulation.

Caption: Protocol for stability testing of Ceftaroline fosamil infusion solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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